Cas no 1185016-59-4 (a,a,a’,a’-(Tetramethyl-d12)-5-bromomethyl-1,3-benzenediacetonitrile)

• Product Name: a,a,a’,a’-(Tetramethyl-d12)-5-bromomethyl-1,3-benzenediacetonitrile
• CAS No: 1185016-59-4
• MF: C₁₅H₁₇BrN₂
• MW: 317.286823034287
• CID: 4552685
• Update Time: 2025-06-08

a,a,a’,a’-(Tetramethyl-d12)-5-bromomethyl-1,3-benzenediacetonitrile Chemical and Physical Properties

Names and Identifiers

• α,α,α’,α’-(Tetramethyl-d12)-5-bromomethyl-1,3-benzenediacetonitrile
• 2-[3-(bromomethyl)-5-(2-cyano-1,1,1,3,3,3-hexadeuteriopropan-2-yl)phenyl]-3,3,3-trideuterio-2-(trideuteriomethyl)propanenitrile
• a,a,a’,a’-(Tetramethyl-d12)-5-bromomethyl-1,3-benzenediacetonitrile

• Inchi： 1S/C15H17BrN2/c1-14(2,9-17)12-5-11(8-16)6-13(7-12)15(3,4)10-18/h5-7H,8H2,1-4H3/i1D3,2D3,3D3,4D3
• InChI Key： IHXHGCDOJLOZML-MGKWXGLJSA-N
• SMILES： C(#N)C(C1=CC(C(C#N)(C([2H])([2H])[2H])C([2H])([2H])[2H])=CC(CBr)=C1)(C([2H])([2H])[2H])C([2H])([2H])[2H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on a,a,a’,a’-(Tetramethyl-d12)-5-bromomethyl-1,3-benzenediacetonitrile

Compound CAS No. 1185016-59-4: A,A,A',A'-(Tetramethyl-d12)-5-Bromomethyl-1,3-Benzenediacetonitrile

The compound A,A,A',A'-(Tetramethyl-d12)-5-Bromomethyl-1,3-Benzenediacetonitrile with CAS No. 1185016-59-4 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with two acetonitrile groups at positions 1 and 3, a bromomethyl group at position 5, and four methyl groups attached to the nitrogen atoms of the acetonitrile groups. The tetramethyl-d12 designation indicates that all four methyl groups are deuterated, adding an additional layer of complexity and utility to this compound.

Recent studies have highlighted the potential of A,A,A',A'-(Tetramethyl-d12)-5-Bromomethyl-1,3-Benzenediacetonitrile in various applications, particularly in the development of advanced materials and chemical sensors. Its structure makes it an ideal candidate for use in molecular recognition systems due to its ability to form specific interactions with target molecules. For instance, researchers have explored its potential as a building block for constructing supramolecular assemblies, which are critical in the design of new materials with tailored properties.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the bromination of the benzene ring and the subsequent installation of the acetonitrile groups with deuterated methyl substituents. The use of deuterium in the methyl groups not only enhances the stability of the molecule but also provides opportunities for studying its behavior using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy.

In terms of applications, A,A,A',A'-(Tetramethyl-d12)-5-Bromomethyl-1,3-Benzenediacetonitrile has shown promise in the field of drug discovery. Its unique electronic properties and ability to form hydrogen bonds make it a valuable tool in designing bioactive molecules with enhanced pharmacokinetic profiles. Additionally, its role as a precursor for more complex structures has been explored in recent research, further underscoring its importance in modern organic chemistry.

Recent advancements in computational chemistry have also enabled researchers to predict the electronic properties and reactivity of this compound with greater accuracy. By employing density functional theory (DFT) calculations, scientists have gained insights into its molecular orbitals and interaction patterns, which are crucial for understanding its behavior in different chemical environments. These findings have paved the way for novel applications in areas such as catalysis and energy storage.

In conclusion, A,A,A',A'-(Tetramethyl-d12)-5-Bromomethyl-1,3-Benzenediacetonitrile is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers seeking to push the boundaries of organic chemistry and materials science.